Cas no 2171946-38-4 (2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine)

• Product Name: 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine
• CAS No: 2171946-38-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5834592
• PubChem ID: 165749425
• Update Time: 2025-05-23

2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine
• EN300-1642576
• 2171946-38-4

• Inchi： 1S/C9H14N2OS/c1-9(2)8(10-5-6-12-9)7-3-4-11-13-7/h3-4,8,10H,5-6H2,1-2H3
• InChI Key： WJXUWULCYSVIOA-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C(C)(C)OCCN1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine

2,2-Dimethyl-3-(1,2-thiazol-5-yl)morpholine (CAS No. 2171946-38-4)

Morpholine derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications in drug design and material science. Among these derivatives, 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine stands out as a compound with unique structural features and potential bioactivity. This compound, identified by the CAS registry number 2171946-38-4, has garnered attention in recent years due to its promising properties in various chemical and biological contexts.

The molecular structure of 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine is characterized by a morpholine ring system substituted with a dimethyl group at the 2-position and a thiazole moiety at the 3-position. The morpholine ring itself is a six-membered ring containing one oxygen atom and one nitrogen atom, which contributes to its amine-like reactivity and ability to form hydrogen bonds. The presence of the thiazole group introduces additional electronic and steric effects, making this compound a valuable substrate for further functionalization and exploration in medicinal chemistry.

Recent studies have highlighted the potential of morpholine derivatives as scaffolds for drug discovery. For instance, research has shown that thiazole-containing morpholines may exhibit anti-inflammatory, antifungal, or anticancer activities. These findings underscore the importance of exploring the biological profiles of compounds like 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine to unlock their therapeutic potential. Moreover, the compound's structure lends itself well to further modification, allowing chemists to tailor its properties for specific applications.

In terms of synthesis, morpholine derivatives can be prepared through various routes, including nucleophilic substitution and cyclocondensation reactions. The synthesis of 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine typically involves the reaction of morpholine with appropriately substituted thiazole precursors under controlled conditions. This process requires careful optimization to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have also opened new avenues for the efficient synthesis of such compounds.

The physical properties of CAS No. 2171946-38-4 include a melting point that is consistent with other morpholine derivatives, reflecting its amine-like nature and hydrogen bonding capabilities. Its solubility in common organic solvents makes it suitable for use in various chemical reactions and analytical techniques. Additionally, the compound's stability under standard storage conditions ensures its usability in both laboratory and industrial settings.

From an applications perspective, morpholine derivatives are widely used as intermediates in pharmaceutical synthesis, agrochemicals, and specialty chemicals. The incorporation of a thiazole group into the morpholine framework further enhances its utility by introducing aromaticity and potential bioactivity. For example, compounds like CAS No. 2171946-38-4 have been explored as inhibitors of enzymes involved in inflammatory pathways or as modulators of ion channels.

Recent research has also focused on the computational modeling of morpholine derivatives, enabling scientists to predict their binding affinities to target proteins or their pharmacokinetic profiles without extensive experimental work. Such studies are particularly valuable in early-stage drug discovery where rapid screening is essential. By leveraging computational tools alongside experimental data, researchers can accelerate the development of novel therapeutics based on compounds like CAS No. 2171946-38-4.

In conclusion, CAS No. 2171946-38-4, or 2,2-dimethyl-3-(1,2-thiazol-5-yl)morpholine, represents a promising compound with diverse applications across multiple disciplines. Its unique structure combines the versatility of morpholine with the functional diversity of thiazole groups, making it an attractive target for further investigation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.